Cas no 61719-59-3 (4-chloro-1,3-dihydro-1-methyl-2H-Imidazo[4,5-c]pyridin-2-one)

4-chloro-1,3-dihydro-1-methyl-2H-Imidazo[4,5-c]pyridin-2-one structure
61719-59-3 structure
Product Name:4-chloro-1,3-dihydro-1-methyl-2H-Imidazo[4,5-c]pyridin-2-one
CAS No:61719-59-3
MF:C7H6ClN3O
MW:183.595039844513
CID:1114927
PubChem ID:911360
Update Time:2025-04-20

4-chloro-1,3-dihydro-1-methyl-2H-Imidazo[4,5-c]pyridin-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-chloro-1,3-dihydro-1-methyl-2H-Imidazo[4,5-c]pyridin-2-one
    • 4-chloro-1-methyl-3H-imidazo[4,5-c]pyridin-2-one
    • 4-chloro-1-methyl-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one
    • 61719-59-3
    • SCHEMBL3872992
    • 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridin-2(3H)-one
    • STK527162
    • DTXSID00358715
    • MLS000777568
    • 4-Chloro-1-methyl-1H-imidazo[4,5-c]pyridin-2-ol
    • CHEMBL1346457
    • DFVLZIVAHCEZHP-UHFFFAOYSA-N
    • HMS2744A04
    • SMR000413962
    • Oprea1_219715
    • AKOS005460360
    • 4-chloro-1-methyl-1,3-dihydroimidazo[4.5-c]pyridin-2-one
    • 4-Chloro-1-methyl-1,3-dihydro-imidazo[4,5-c]pyridin-2-one
    • Inchi: 1S/C7H6ClN3O/c1-11-4-2-3-9-6(8)5(4)10-7(11)12/h2-3H,1H3,(H,10,12)
    • InChI Key: DFVLZIVAHCEZHP-UHFFFAOYSA-N
    • SMILES: ClC1C2=C(C=CN=1)N(C)C(N2)=O

Computed Properties

  • Exact Mass: 183.0199395g/mol
  • Monoisotopic Mass: 183.0199395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 211
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 45.2Ų
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